Cas no 5176-91-0 (2-chloro-6,9-dimethyl-9H-Purine)

2-Chloro-6,9-dimethyl-9H-purine is a purine derivative with a chlorinated and methylated structure, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include high reactivity at the 2-position due to the chloro substituent, facilitating nucleophilic substitution reactions, while the 6,9-dimethyl groups enhance stability and influence steric and electronic properties. This compound is particularly valuable in the development of nucleoside analogs and enzyme inhibitors, where precise functionalization is critical. Its well-defined structure and consistent purity make it a reliable building block for medicinal chemistry applications, including the study of purine-based therapeutics and biochemical pathways.
2-chloro-6,9-dimethyl-9H-Purine structure
5176-91-0 structure
Product Name:2-chloro-6,9-dimethyl-9H-Purine
CAS No:5176-91-0
MF:C7H7ClN4
MW:182.610279321671
MDL:MFCD07440173
CID:1113361
PubChem ID:7147192
Update Time:2025-06-08

2-chloro-6,9-dimethyl-9H-Purine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-6,9-dimethyl-9H-Purine
    • purine, 2-chloro-6,9-dimethyl-
    • AKOS000320516
    • IMESDNKNMQDHLR-UHFFFAOYSA-
    • InChI=1/C7H7ClN4/c1-4-5-6(11-7(8)10-4)12(2)3-9-5/h3H,1-2H3
    • SCHEMBL25876344
    • SY394236
    • MFCD07440173
    • EN300-2904004
    • Z1198173393
    • 5176-91-0
    • MDL: MFCD07440173
    • Inchi: 1S/C7H7ClN4/c1-4-5-6(11-7(8)10-4)12(2)3-9-5/h3H,1-2H3
    • InChI Key: IMESDNKNMQDHLR-UHFFFAOYSA-N
    • SMILES: ClC1=NC(C)=C2C(=N1)N(C)C=N2

Computed Properties

  • Exact Mass: 182.0359239g/mol
  • Monoisotopic Mass: 182.0359239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 43.6Ų

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Additional information on 2-chloro-6,9-dimethyl-9H-Purine

2-Chloro-6,9-Dimethyl-9H-Purine (CAS No. 5176-91-0): A Comprehensive Overview

2-Chloro-6,9-dimethyl-9H-purine (CAS No. 5176-91-0) is a synthetic purine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chloro substituent at the 2-position and methyl groups at the 6 and 9 positions of the purine ring. The structural features of 2-chloro-6,9-dimethyl-9H-purine make it a valuable candidate for various biological and pharmaceutical applications.

The purine scaffold is a fundamental component of nucleic acids and plays a crucial role in numerous biological processes, including DNA and RNA synthesis, energy metabolism, and cell signaling. The modification of the purine ring with specific functional groups can significantly alter the biological activity and pharmacological properties of these molecules. In the case of 2-chloro-6,9-dimethyl-9H-purine, the introduction of the chloro and methyl groups has been shown to enhance its binding affinity to specific receptors and enzymes, making it a promising lead compound for drug development.

Recent studies have explored the potential therapeutic applications of 2-chloro-6,9-dimethyl-9H-purine. One notable area of research is its activity as an adenosine receptor antagonist. Adenosine receptors are G protein-coupled receptors that modulate various physiological processes, including neurotransmission, inflammation, and cardiovascular function. By blocking these receptors, 2-chloro-6,9-dimethyl-9H-purine can potentially alleviate conditions such as asthma, chronic obstructive pulmonary disease (COPD), and pain disorders.

In addition to its adenosine receptor antagonist properties, 2-chloro-6,9-dimethyl-9H-purine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can inhibit the proliferation of various cancer cell lines by interfering with DNA synthesis and inducing apoptosis. The mechanism of action involves the disruption of key cellular processes such as DNA replication and repair, which are critical for cancer cell survival.

The pharmacokinetic properties of 2-chloro-6,9-dimethyl-9H-purine have also been studied to evaluate its suitability as a therapeutic agent. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and has a moderate half-life in vivo, which suggests that it could be administered as a once-daily or twice-daily dose in clinical settings.

Clinical trials are currently underway to further investigate the safety and efficacy of 2-chloro-6,9-dimethyl-9H-purine. Early-phase trials have demonstrated promising results in terms of tolerability and preliminary efficacy in treating various conditions. However, more extensive studies are needed to fully understand its therapeutic potential and to optimize its use in clinical practice.

Beyond its therapeutic applications, 2-chloro-6,9-dimethyl-9H-purine has also found utility as a research tool in academic and industrial laboratories. Its unique structural features make it an excellent probe for studying the structure-function relationships of purinergic receptors and enzymes. Additionally, it serves as a valuable starting point for the design and synthesis of novel purine derivatives with enhanced biological activities.

In conclusion, 2-chloro-6,9-dimethyl-9H-purine (CAS No. 5176-91-0) is a versatile compound with significant potential in both research and therapeutic applications. Its unique chemical structure confers it with valuable biological properties that make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic utility, paving the way for its future use in treating various diseases.

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